![molecular formula C19H20ClNO3S B2760566 2-(4-Chlorophenyl)-1-(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)ethanone CAS No. 2034334-80-8](/img/structure/B2760566.png)
2-(4-Chlorophenyl)-1-(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)ethanone
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Description
2-(4-Chlorophenyl)-1-(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)ethanone, also known as CPET, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPET belongs to the class of thiazepane compounds and has been found to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
Organic Synthesis and Characterization
Antimicrobial Studies
Research on derivatives of 2-(4-Chlorophenyl)-1-(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)ethanone also includes the investigation of antimicrobial properties. Kaya et al. (2016) conducted a comprehensive study on thiazole and thiadiazole derivatives, evaluating their corrosion inhibition performances on iron, which indirectly relates to the broader applications of such compounds in materials science (Kaya et al., 2016).
Theoretical and Molecular Studies
Theoretical analyses and molecular dynamics simulations offer insights into the structural and electronic properties of these compounds. For instance, studies on the vibrational and structural properties of similar molecules can shed light on their potential applications in various fields, including materials science and pharmaceuticals (Shana Parveen S et al., 2016).
Enzymatic Synthesis and Biocatalysis
The development of enzymatic processes for synthesizing chiral intermediates of pharmaceutical importance, such as Miconazole, demonstrates the potential of using biocatalysis for the production of enantiomerically pure compounds. This approach highlights the significance of this compound and its derivatives in sustainable chemistry and drug synthesis (Yan-Li Miao et al., 2019).
properties
IUPAC Name |
2-(4-chlorophenyl)-1-(1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClNO3S/c20-17-8-6-15(7-9-17)14-19(22)21-11-10-18(25(23,24)13-12-21)16-4-2-1-3-5-16/h1-9,18H,10-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVRHKUIHMRBCGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCS(=O)(=O)C1C2=CC=CC=C2)C(=O)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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